N-(4-Amino-2-methylphenyl)-2-(4-methylphenoxy)-propanamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(4-methylphenoxy)propanamide
• InChI: InChI=1S/C17H20N2O2/c1-11-4-7-15(8-5-11)21-13(3)17(20)19-16-9-6-14(18)10-12(16)2/h4-10,13H,18H2,1-3H3,(H,19,20)
• InChI Key: KRQSSVYSYGGQAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(C)C(=O)NC2=C(C=C(C=C2)N)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(4-Amino-2-methylphenyl)-2-(4-methylphenoxy)-propanamide, also known as N-Methyl-P-Methoxy-Aminophenol (NMPA), is a synthetic organic compound used in various scientific research applications. NMPA has been used in a variety of biochemical and physiological studies, including studies of its mechanism of action and the potential therapeutic effects of its derivatives. NMPA has been found to have several advantages in laboratory experiments, as well as some limitations.

Scientific Research Applications

Antibacterial Activity

• Research by Tumosienė et al. (2012) synthesized derivatives of 3-[(4-methylphenyl)amino]propanehydrazide, including N-(2,5-dimethyl-1H-pyrrol-1-yl)-3-[(4-methylphenyl)amino]propanamide. These compounds exhibited notable antibacterial activity against Rhizobium radiobacter, indicating potential applications in treating bacterial infections (Tumosienė et al., 2012).

Antifungal and Antimicrobial Properties

• Helal et al. (2013) reported the synthesis of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives, showing significant antibacterial and antifungal activities. This includes compounds like N-(4-(N-arylsulfamoyl)phenyl)-2-(6-methoxynaphthalen-2-yl)propanamide, highlighting the compound's potential in antimicrobial applications (Helal et al., 2013).

Anticancer Activity

• In the field of oncology, Tumosienė et al. (2020) synthesized derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which demonstrated notable anticancer activity against human glioblastoma and breast cancer cell lines. This suggests potential therapeutic applications in cancer treatment (Tumosienė et al., 2020).

Quantum Chemical Studies

• Quantum chemical studies conducted by Otuokere and Amaku (2015) on N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-[(4-methylphenyl)sulfonyl]propanamide (bicalutamide), an analogue of the compound , explored its steric energy and molecular interactions. This research provides insights into the molecular properties relevant for drug design (Otuokere & Amaku, 2015).

Drug Metabolism

• The pharmacokinetics and metabolism of related propanamide compounds have been studied, as in the work by Wu et al. (2006), which examined the metabolism of a selective androgen receptor modulator in rats. Such studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of pharmaceutical compounds (Wu et al., 2006).

Novel Therapeutic Leads

• Norcross et al. (2019) described the optimization of an aminoacetamide scaffold leading to compounds with low-nanomolar activity against malaria, highlighting the potential of such compounds in developing new therapeutics for infectious diseases (Norcross et al., 2019).